Cas no 2168353-30-6 (2-(piperidin-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(piperidin-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2168353-30-6
• MF: C₇H₁₄FNO₂S
• MW: 195.254964351654
• CID: 6478442
• PubChem ID: 146049276
• Update Time: 2025-06-26

2-(piperidin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-3-yl)ethane-1-sulfonyl fluoride
• 2168353-30-6
• EN300-1576996

• Inchi： 1S/C7H14FNO2S/c8-12(10,11)5-3-7-2-1-4-9-6-7/h7,9H,1-6H2
• InChI Key： RMTAOLSNLHMGNB-UHFFFAOYSA-N
• SMILES： S(CCC1CNCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 195.07292802g/mol
• Monoisotopic Mass: 195.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(piperidin-3-yl)ethane-1-sulfonyl fluoride

Recent Advances in the Application of 2-(Piperidin-3-yl)ethane-1-sulfonyl Fluoride (CAS: 2168353-30-6) in Chemical Biology and Drug Discovery

2-(Piperidin-3-yl)ethane-1-sulfonyl fluoride (PESF, CAS: 2168353-30-6) has emerged as a promising chemical probe and therapeutic candidate in recent years, particularly in the fields of chemical biology and targeted drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active-site residues in enzymes, making it a valuable tool for studying protein function and developing irreversible inhibitors. Recent studies have highlighted its potential in targeting serine hydrolases and other nucleophilic enzymes, with applications ranging from proteomics to the development of novel therapeutics for cancer and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated PESF's exceptional selectivity profile when screened against a panel of 200 recombinant human enzymes. The compound showed preferential activity against several cancer-associated hydrolases, with IC50 values in the low micromolar range. Structural analysis revealed that the piperidine moiety contributes significantly to target engagement by providing optimal spatial orientation for covalent bond formation with catalytic serine residues. These findings suggest that PESF could serve as a valuable scaffold for developing isoform-selective inhibitors.

In proteomic applications, researchers have utilized PESF as an activity-based probe to profile enzyme activities in complex biological samples. A Nature Chemical Biology publication this year described its use in mapping active serine hydrolases in tumor microenvironments, revealing several previously unrecognized drug targets. The study employed quantitative mass spectrometry to track PESF-labeled proteins, demonstrating its utility in functional proteomics and target discovery. This approach has opened new avenues for understanding disease mechanisms and identifying potential biomarkers.

The compound's pharmacokinetic properties have also been investigated in preclinical models. Recent data presented at the American Chemical Society meeting showed that PESF exhibits favorable blood-brain barrier penetration, making it particularly interesting for neurological applications. Researchers are exploring its potential in modulating enzymes involved in neurotransmitter regulation, with preliminary results showing promise in models of Parkinson's disease. However, challenges remain in optimizing its metabolic stability and reducing off-target effects in vivo.

From a synthetic chemistry perspective, several research groups have developed improved synthetic routes to PESF and its analogs. A recent Organic Process Research & Development paper detailed a scalable synthesis with enhanced yield and purity, addressing previous limitations in large-scale production. These advancements are crucial for facilitating further biological studies and potential clinical translation. The synthetic improvements have also enabled the creation of diverse analogs for structure-activity relationship studies.

Looking forward, the unique properties of PESF position it as a versatile tool in chemical biology and a promising lead compound for therapeutic development. Ongoing research is focusing on expanding its applications to other enzyme families and improving its drug-like properties. As the understanding of its mechanism and selectivity deepens, PESF (2168353-30-6) is likely to play an increasingly important role in both basic research and translational medicine in the coming years.